- Process for the preparation of 6,6-dimethyl-3-azabicyclo-[3.1.0]-hexane compounds utilizing bisulfite intermediate, United States, , ,
Cas no 943516-62-9 ((1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate)
![(1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate structure](https://ossimg.kuujia.com/scimg/944000/943516-62-9x500.png)
943516-62-9 structure
Product Name:(1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate
CAS No:943516-62-9
MF:C9H15NO2
MW:169.220902681351
CID:4766065
Update Time:2023-09-21
(1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate
- PF-07321332-002-DYT
- Paxlovid impurity 8
- Methyl (1S,2R,5R)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate (ACI)
-
- Inchi： 1S/C9H15NO2/c1-9(2)5-4-10-7(6(5)9)8(11)12-3/h5-7,10H,4H2,1-3H3/t5-,6-,7-/m1/s1
- InChI Key： KCIDWDVSBWPHLH-FSDSQADBSA-N
- SMILES： C([C@@H]1NC[C@H]2C([C@@H]12)(C)C)(=O)OC
(1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol , tert-Butyl methyl ether ; 45 min, < 30 °C; < 30 °C → 50 °C; 5 h, 50 °C
Reference
- Process for preparation of optically pure 6,6-dimethyl-3-azabicyclo[3.1.0]hexane derivatives, World Intellectual Property Organization, , ,
(1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate Raw materials
- (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile
- 3-Azabicyclo[3.1.0]hexane-2-carbonitrile, 6,6-dimethyl-, (1S,2R,5R)-
(1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate Preparation Products
(1S,2R,5R)-methyl-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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